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Introduction
The dinitrophenyl (DNP) group is a well-established hapten widely utilized in immunoassays.

DNP-PEG4-acid is a versatile reagent that incorporates the DNP hapten, a hydrophilic

polyethylene glycol (PEG) spacer, and a terminal carboxylic acid. This structure makes it

particularly suitable for use in competitive Enzyme-Linked Immunosorbent Assays (ELISAs).

The PEG spacer enhances water solubility and reduces steric hindrance, while the carboxylic

acid allows for covalent conjugation to carrier proteins, such as Bovine Serum Albumin (BSA)

or Ovalbumin (OVA).[1][2]

In a competitive ELISA format, the assay is used to determine the concentration of a free

analyte in a sample. This is achieved by the competition between the free analyte and a

labeled or immobilized antigen for a limited number of antibody binding sites. In the context of

DNP-PEG4-acid, a DNP-protein conjugate is typically immobilized on the ELISA plate. The

sample containing the analyte of interest (which may be an unlabeled DNP analog or a

compound that cross-reacts with anti-DNP antibodies) is then incubated with a specific anti-

DNP antibody. This mixture is added to the coated plate, and the amount of anti-DNP antibody

that binds to the immobilized DNP-protein conjugate is inversely proportional to the

concentration of the free analyte in the sample.[3][4] This application note provides a detailed

protocol for the use of DNP-PEG4-acid in a competitive ELISA.
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Principle of the Competitive ELISA using DNP-
PEG4-Acid
The central principle of this competitive ELISA is the competition for binding to a limited amount

of anti-DNP antibody between the DNP-protein conjugate coated on the microplate and the free

DNP-PEG4-acid (or a cross-reacting analyte) in the sample. A secondary antibody conjugated

to an enzyme, such as Horseradish Peroxidase (HRP), is used for detection. The addition of a

substrate for the enzyme results in a colorimetric signal, the intensity of which is inversely

proportional to the concentration of the free analyte in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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